Cas no 3299-38-5 (1-Diethylamino-3-butanone)

1-Diethylamino-3-butanone Properties

Names and Identifiers

• 2-Butanone,4-(diethylamino)-
• 1-DIETHYLAMINO-3-BUTANONE
• 4-(Diethylamino)butan-2-one
• 1-(diethylamino)butan-3-one
• 1-(NN-diethylamino)butan-3-one
• 2-BUTANONE,4-DIETHYLAMINO
• 3-diethylamino-1-methyl-propan-1-one
• 4-(Diethylamino)-2-butanone
• 4-(N,N-Diethylamino)butan-2-one
• NSC-28042
• NSC 28042
• 3299-38-5
• NSC28042
• 5RZ7C7DP3Q
• InChI=1/C8H17NO/c1-4-9(5-2)7-6-8(3)10/h4-7H2,1-3H3
• 4-diethylamino-butan-2-one
• XLEOCTUCGZANAC-UHFFFAOYSA-
• UNII-5RZ7C7DP3Q
• MFCD00009056
• 4-04-00-01930 (Beilstein Handbook Reference)
• BRN 1746141
• 2-BUTANONE, 4-DIETHYLAMINO-
• C15585
• DB-048309
• SCHEMBL2178380
• EINECS 221-970-3
• AKOS008963346
• 4-diethylaminobutan-2-one
• 1-(Diethylamino)-3-butanone
• ethane, 1-acetyl-2-diethylamino-
• 2-Butanone, 4-(diethylamino)-
• EN300-7164389
• WLN: 2N2&2V1
• A821552
• DTXSID50186621
• 4-Diethylamino-2-butanone
• J-018964
• 1-Diethylamino-3-butanone
• NS00029400
• CS-W004483
• 1-Diethylamino-3-butanone, 98%
• +Expand

• MDL： MFCD00009056
• InChIKey： XLEOCTUCGZANAC-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H17NO/c1-4-9(5-2)7-6-8(3)10/h4-7H2,1-3H3
• SMILES： CCN(CC)CCC(=O)C

Computed Properties

• Exact Mass: 143.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 143.131014166g/mol
• Heavy Atom Count: 10
• Complexity: 97.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• LogP: 1.30730
• PSA: 20.31000
• Refractive Index: n20/D 1.433(lit.)
• Boiling Point: 76-78 °C/16 mmHg(lit.)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.86 g/mL at 25 °C(lit.)

1-Diethylamino-3-butanone Security Information

• Symbol: GHS02 GHS07
• RTECS：EL7525000
• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： S16; S26; S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Hazard Level：3.2
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1224 3/PG 3
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• PackingGroup：III
• Risk Phrases： 10-36/37/38
• Signal Word：Warning
• HazardClass：3.2

1-Diethylamino-3-butanone Customs Data

• HS CODE：2922399090
• Customs Data：

  China Customs Code:

  2922399090

  Overview:

  2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%